Cas no 813425-06-8 (6-amino-8-chloro-2H-1,4-benzoxazin-3(4H)-one)

• Product Name: 6-amino-8-chloro-2H-1,4-benzoxazin-3(4H)-one
• CAS No: 813425-06-8
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• CID: 1087801
• PubChem ID: 23112207
• Update Time: 2025-06-14

6-amino-8-chloro-2H-1,4-benzoxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-8-chloro-2H-benzo[b][1,4]oxazin-3(4H)-one
• 6-Amino-8-chloro-2H-1,4-benzoxazin-3(4H)-one
• 6-amino-8-chloro-4H-1,4-benzoxazin-3-one
• CS-0530879
• CCG-344325
• 6-Amino-8-chloro-2h-1,4-benzoxazin-3(4h)-one hydrochloride
• 813425-06-8
• AKOS006343807
• SCHEMBL3600619
• VSFNECHUKMCBAY-UHFFFAOYSA-N
• BS-29495
• MFCD12827478
• 6-AMINO-8-CHLORO-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
• 2H-1,4-Benzoxazin-3(4H)-one, 6-amino-8-chloro-
• ALBB-025469
• 6-amino-8-chloro-2H-1,4-benzoxazin-3(4H)-one

• MDL： MFCD12827478
• Inchi： 1S/C8H7ClN2O2/c9-5-1-4(10)2-6-8(5)13-3-7(12)11-6/h1-2H,3,10H2,(H,11,12)
• InChI Key： VSFNECHUKMCBAY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OCC(N2)=O)N

Computed Properties

• Exact Mass: 198.0196052g/mol
• Monoisotopic Mass: 198.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 6-amino-8-chloro-2H-1,4-benzoxazin-3(4H)-one

Comprehensive Overview of 6-amino-8-chloro-2H-1,4-benzoxazin-3(4H)-one (CAS No. 813425-06-8): Properties, Applications, and Research Insights

6-amino-8-chloro-2H-1,4-benzoxazin-3(4H)-one, with the CAS number 813425-06-8, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoxazine derivative is characterized by its unique molecular structure, featuring an amino group at the 6-position and a chloro substituent at the 8-position. Its 1,4-benzoxazin-3-one core makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of novel therapeutic agents and crop protection solutions.

In recent years, the demand for high-purity heterocyclic compounds like 6-amino-8-chloro-2H-1,4-benzoxazin-3(4H)-one has surged, driven by advancements in drug discovery and green chemistry. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors targeting enzymes involved in inflammatory pathways. A 2023 study highlighted its role in modulating kinase activity, aligning with the growing interest in precision medicine approaches for chronic diseases.

The compound's structure-activity relationship (SAR) has been a focal point in medicinal chemistry optimization. Its chloro-substituted benzoxazinone scaffold demonstrates remarkable stability under physiological conditions, making it attractive for prodrug design. Pharmaceutical companies are investigating derivatives of CAS 813425-06-8 for improved bioavailability and target selectivity, addressing common challenges in CNS drug development.

From an agrochemical perspective, 6-amino-8-chloro-benzoxazinone derivatives show promise as eco-friendly pesticides. Their mode of action differs from traditional neonicotinoids, responding to the global push for sustainable agriculture. The compound's chlorinated aromatic system contributes to its pest resistance management properties while maintaining favorable environmental degradation profiles – a critical consideration in modern crop protection strategies.

Synthetic methodologies for 813425-06-8 continue to evolve, with recent literature emphasizing catalyzed cyclization techniques that improve yield and reduce byproducts. A 2024 ACS Sustainable Chemistry publication demonstrated a microwave-assisted synthesis route that cuts reaction times by 60% compared to conventional methods. These innovations align with the pharmaceutical industry's shift toward process intensification and green synthesis principles.

Analytical characterization of 6-amino-8-chloro-2H-1,4-benzoxazin-3(4H)-one typically involves HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. The compound's UV absorption maxima around 280 nm makes it suitable for photophysical studies, particularly in fluorescence labeling applications. Researchers are exploring its potential as a molecular probe for studying protein-ligand interactions through spectroscopic techniques.

Storage and handling of CAS 813425-06-8 require standard laboratory precautions for nitrogen-containing heterocycles. The compound exhibits good stability at room temperature when protected from moisture, with recommended storage in amber glass containers under inert atmosphere. Its solubility profile – soluble in polar aprotic solvents like DMSO but limited in water – informs formulation strategies for biological testing.

The commercial availability of 6-amino-8-chloro-benzoxazin-3-one has expanded significantly, with multiple cGMP-compliant suppliers offering it as a pharmaceutical intermediate. Market analysts note growing procurement by contract research organizations (CROs) working on neurodegenerative disease targets. Pricing trends reflect the compound's increasing adoption in high-throughput screening libraries and combinatorial chemistry platforms.

Future research directions for 813425-06-8 derivatives may explore their electrochemical properties for potential applications in organic electronics. Preliminary studies suggest the benzoxazinone core could serve as an electron-transport moiety in OLED materials, opening cross-disciplinary opportunities. Additionally, computational modeling of its molecular docking characteristics may reveal novel therapeutic applications in emerging disease areas.

For researchers investigating structure-based drug design, the crystal structure of related benzoxazinones provides valuable insights into conformational preferences and intermolecular interactions. The 8-chloro substitution in particular influences molecular packing and hydrogen bonding networks, factors critical for understanding solid-state properties during pharmaceutical formulation development.